Cas no 99580-45-7 (1-(2-Thienylcarbonyl)piperazine Hydrochloric Acid Salt)

• Product Name: 1-(2-Thienylcarbonyl)piperazine Hydrochloric Acid Salt
• CAS No: 99580-45-7
• MF: C₉H₁₃ClN₂OS
• MW: 232.730319738388
• MDL: MFCD06801212
• CID: 1071229
• PubChem ID: 44890744
• Update Time: 2025-11-02

1-(2-Thienylcarbonyl)piperazine Hydrochloric Acid Salt Chemical and Physical Properties

Names and Identifiers

• Piperazin-1-yl-thiophen-2-yl-methanone hydrochloride
• 1-(2-Thienylcarbonyl)piperazine Hydrochloric Acid Salt

• MDL： MFCD06801212
• Inchi： 1S/C9H12N2OS.ClH/c12-9(8-2-1-7-13-8)11-5-3-10-4-6-11;/h1-2,7,10H,3-6H2;1H
• InChI Key： UIZZYLXCZZPFDR-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC=C1C(N1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

1-(2-Thienylcarbonyl)piperazine Hydrochloric Acid Salt Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 1-(2-Thienylcarbonyl)piperazine Hydrochloric Acid Salt

Comprehensive Overview of 1-(2-Thienylcarbonyl)piperazine Hydrochloric Acid Salt (CAS No. 99580-45-7)

1-(2-Thienylcarbonyl)piperazine Hydrochloric Acid Salt (CAS No. 99580-45-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a thienylcarbonyl piperazine derivative, is widely studied for its potential applications in drug development and biochemical studies. Its unique molecular structure, featuring a thiophene ring and a piperazine moiety, makes it a valuable intermediate in synthetic chemistry.

The growing interest in CAS 99580-45-7 is driven by its relevance in modern medicinal chemistry. Researchers are particularly focused on its role as a building block for bioactive molecules, especially in the design of central nervous system (CNS) targeting compounds. With the rise of AI-driven drug discovery and computational chemistry, this compound has been featured in numerous virtual screening studies, highlighting its potential in addressing neurodegenerative diseases and mood disorders.

One of the most frequently searched questions about 1-(2-Thienylcarbonyl)piperazine HCl is its solubility and stability profile. Studies indicate that it exhibits good solubility in polar solvents like water and methanol, making it suitable for various laboratory applications. Additionally, its hydrochloric acid salt form enhances its stability, which is critical for long-term storage and handling in research settings.

Another hot topic surrounding 99580-45-7 is its potential use in green chemistry initiatives. As the scientific community shifts toward sustainable practices, this compound’s efficient synthesis routes and minimal environmental impact are being explored. Researchers are investigating catalyst-free reactions and microwave-assisted synthesis to optimize its production, aligning with the global push for eco-friendly chemical processes.

In the context of SEO trends, users often search for "1-(2-Thienylcarbonyl)piperazine hydrochloride uses" or "CAS 99580-45-7 suppliers." This reflects the demand for both academic and industrial applications. The compound is available through several specialty chemical vendors, and its pricing is influenced by factors like purity (>98%) and batch size. For those seeking custom synthesis services, this molecule is frequently listed due to its modular structure.

From a safety perspective, 1-(2-Thienylcarbonyl)piperazine Hydrochloric Acid Salt is generally handled under standard laboratory protocols. While not classified as hazardous, proper personal protective equipment (PPE) such as gloves and goggles is recommended. Its material safety data sheet (MSDS) provides detailed guidance on storage conditions (e.g., cool, dry environments) and compatibility with other reagents.

The future of CAS No. 99580-45-7 looks promising, particularly in the realm of precision medicine. With advancements in high-throughput screening and structure-activity relationship (SAR) studies, this compound could play a pivotal role in developing next-generation therapeutics. Its versatility and well-documented properties ensure its continued relevance in both academic and industrial research.